Cas no 1427012-69-8 (1-(3-fluoropyridin-4-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-fluoropyridin-4-yl)cyclopropane-1-carbonitrile
• CAS No: 1427012-69-8
• MF: C₉H₇FN₂
• MW: 162.163685083389
• CID: 6343037
• PubChem ID: 112706889
• Update Time: 2025-06-28

1-(3-fluoropyridin-4-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-4-yl)cyclopropane-1-carbonitrile
• 1427012-69-8
• EN300-1826652

• Inchi： 1S/C9H7FN2/c10-8-5-12-4-1-7(8)9(6-11)2-3-9/h1,4-5H,2-3H2
• InChI Key： BVCCDTRMBXWLGF-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1(C#N)CC1

Computed Properties

• Exact Mass: 162.05932639g/mol
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(3-fluoropyridin-4-yl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(3-fluoropyridin-4-yl)cyclopropane-1-carbonitrile (CAS No. 1427012-69-8)

The compound 1-(3-fluoropyridin-4-yl)cyclopropane-1-carbonitrile (CAS No. 1427012-69-8) is a fluorinated pyridine derivative with a cyclopropane-carbonitrile moiety, making it a valuable intermediate in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-fluoropyridin-4-yl group and a cyclopropane-1-carbonitrile unit, has attracted significant attention in drug discovery due to its potential bioactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its applications in the development of novel kinase inhibitors and other small-molecule therapeutics.

In recent years, the demand for fluorinated heterocycles like 1-(3-fluoropyridin-4-yl)cyclopropane-1-carbonitrile has surged, driven by the growing interest in fluorine-containing pharmaceuticals. Fluorine atoms are known to enhance metabolic stability, bioavailability, and binding affinity, making this compound a hotspot in medicinal chemistry. Searches for "fluoropyridine derivatives in drug design" and "cyclopropane-carbonitrile synthesis" have spiked, reflecting its relevance in modern research. The compound’s CAS No. 1427012-69-8 is frequently queried in chemical databases, underscoring its industrial and academic importance.

The synthetic routes to 1-(3-fluoropyridin-4-yl)cyclopropane-1-carbonitrile often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitution of halogenated pyridines. Its nitrile functional group offers further derivatization opportunities, such as hydrolysis to carboxylic acids or reduction to primary amines. These transformations align with the trending search term "nitrile group reactivity in organic synthesis," a topic of high interest among chemists. The compound’s stability under physiological conditions also makes it a candidate for probing structure-activity relationships (SAR) in drug development.

From an environmental and regulatory perspective, 1-(3-fluoropyridin-4-yl)cyclopropane-1-carbonitrile is not classified as hazardous under current guidelines, which aligns with the industry’s shift toward green chemistry and safer intermediates. Queries like "sustainable fluorinated building blocks" highlight this trend. Its low toxicity profile and compatibility with flow chemistry techniques further enhance its appeal for scalable production. Researchers are also investigating its role in catalysis and material science, expanding its utility beyond traditional applications.

In summary, 1-(3-fluoropyridin-4-yl)cyclopropane-1-carbonitrile (CAS No. 1427012-69-8) represents a multifaceted compound at the intersection of medicinal chemistry and industrial innovation. Its structural features, synthetic adaptability, and alignment with drug discovery trends ensure its continued relevance. As searches for "fluorinated heterocycles" and "high-value chemical intermediates" grow, this compound is poised to remain a focal point in scientific and commercial discussions.